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Compound of Interest

Compound Name: Biotin-PEG6-Mal

Cat. No.: B606148

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Biotin-PEG6-Maleimide (Biotin-
PEG6-Mal), a heterobifunctional crosslinker widely utilized in bioconjugation, proteomics, and
drug development. This document details its chemical and physical properties, provides
established experimental protocols for its use, and illustrates a key application workflow.

Core Properties and Specifications

Biotin-PEG6-Mal is a versatile chemical tool that combines the specific thiol-reactivity of a
maleimide group with the high-affinity binding of biotin to avidin and streptavidin. The inclusion
of a six-unit polyethylene glycol (PEG) spacer enhances its aqueous solubility and minimizes
steric hindrance, making it an ideal reagent for labeling and detecting proteins, peptides, and
other sulfhydryl-containing biomolecules.

Quantitative Data Summary
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Property Value Reference(s)
CAS Number 1808990-66-0 [1][21[3]
Molecular Weight 701.83 g/mol [2][3]
Chemical Formula Cs1H51N5011S

Purity Typically 295%

Spacer Arm Length ~29.1 A

Solubility Soluble in DCM, DMSO, DMF

N -20°C, desiccated, protected
Storage Conditions )
from light

Reactive Groups Maleimide, Biotin

Sulfhydryls (thiols, -SH) at pH

Maleimide Reactivity
6.5-7.5

Biotin Affinity Avidin, Streptavidin

Reaction Mechanism

The core utility of Biotin-PEG6-Mal lies in the specific and efficient reaction of its maleimide
group with a free sulfhydryl group, typically from a cysteine residue in a protein or peptide. This
Michael addition reaction forms a stable, covalent thioether bond. The reaction is most efficient
at a pH range of 6.5-7.5. At pH values above 7.5, the maleimide group can undergo hydrolysis,
and reactivity towards primary amines may increase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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